Methyl 4-(benzyloxy)-3-methoxybenzoate
Cat. No. B041899
Key on ui cas rn:
56441-97-5
M. Wt: 272.29 g/mol
InChI Key: FPGZHXRPIFVQOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07576090B2
Procedure details
To a solution of methyl vanillate (7.29 g, 40 mmol) in dimethylformamide (25 mL), potassium carbonate (8.29 g, 60 mmol) and benzyl bromide (5.26 mL, 44 mmol) were added. The mixture was heated to 100° C. for 3 h. After cooling to r.t., water was added and the product was extracted several times with ethyl acetate. The combined organic phases were washed with water and brine. After drying over Na2SO4, the solvent was removed to yield methyl 4-benzyloxy-3-methoxybenzoate (10.8 g, 39.7 mmol, 99%) as a grey solid which was used without further purification. LC/ESI-MS: m/z=273 [M+H]+; Rt=3.82 min.
Yield
99%
Identifiers
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REACTION_CXSMILES
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[C:1]([O:12][CH3:13])(=[O:11])[C:2]1[CH:10]=[CH:9][C:7]([OH:8])=[C:4]([O:5][CH3:6])[CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[CH2:20](Br)[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1.O>CN(C)C=O>[CH2:20]([O:8][C:7]1[CH:9]=[CH:10][C:2]([C:1]([O:12][CH3:13])=[O:11])=[CH:3][C:4]=1[O:5][CH3:6])[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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7.29 g
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Type
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reactant
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Smiles
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C(C1=CC(OC)=C(O)C=C1)(=O)OC
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Name
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|
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Quantity
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8.29 g
|
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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5.26 mL
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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|
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to r.t.
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the product was extracted several times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C(C(=O)OC)C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 39.7 mmol | |
| AMOUNT: MASS | 10.8 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
